1-[(4-Ethoxyphenyl)sulfonyl]-4-(4-fluorophenyl)piperazine

• IUPAC Name: 1-(4-ethoxyphenyl)sulfonyl-4-(4-fluorophenyl)piperazine
• InChI: InChI=1S/C18H21FN2O3S/c1-2-24-17-7-9-18(10-8-17)25(22,23)21-13-11-20(12-14-21)16-5-3-15(19)4-6-16/h3-10H,2,11-14H2,1H3
• InChI Key: GPHQQSAWQGTOSQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C18H21FN2O3S
• Molecular Weight: 364.4 g/mol
• CAS No.: 326885-34-1

Description

“1-[(4-Ethoxyphenyl)sulfonyl]-4-(4-fluorophenyl)piperazine” is a chemical compound with the molecular formula C18H21FN2O3S. It is a piperazine derivative, which is a class of organic compounds containing a piperazine ring, a six-membered ring with two nitrogen atoms and four carbon atoms.

Synthesis Analysis

The synthesis of piperazine derivatives has been a topic of interest in recent years due to their wide range of biological and pharmaceutical activity. Various methods have been reported for the synthesis of substituted piperazines, including cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 18 carbon atoms, 21 hydrogen atoms, 1 fluorine atom, 2 nitrogen atoms, 3 oxygen atoms, and 1 sulfur atom. The average mass of the molecule is 364.434 Da, and the monoisotopic mass is 364.125702 Da.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include its molecular formula (C18H21FN2O3S), average mass (364.434 Da), and monoisotopic mass (364.125702 Da).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with theCoagulation factor X . This protein plays a crucial role in the coagulation cascade, which is responsible for blood clotting.

Mode of Action

Based on the structure and properties of similar compounds, it can be hypothesized that it may interact with its target protein, potentially altering its function or activity .

Biochemical Pathways

Given its potential interaction with coagulation factor x, it may influence thecoagulation cascade , a series of reactions that ultimately leads to the formation of a blood clot .

Pharmacokinetics

Therefore, its impact on bioavailability is currently unknown .

Result of Action

If it does interact with coagulation factor x, it could potentially influence blood clotting processes .

Action Environment

Factors such as ph, temperature, and the presence of other molecules could potentially affect its activity .

Advantages and Limitations for Lab Experiments

One advantage of 1-[(4-Ethoxyphenyl)sulfonyl]-4-(4-fluorophenyl)piperazine is its selectivity for the 5-HT1A receptor, which reduces the risk of off-target effects. It also has a favorable pharmacokinetic profile, which makes it suitable for oral administration. However, one limitation of this compound is its relatively low potency, which may limit its efficacy in certain applications.

Future Directions

Future research on 1-[(4-Ethoxyphenyl)sulfonyl]-4-(4-fluorophenyl)piperazine could focus on several areas, including:
1. Further characterization of its pharmacological properties, including its selectivity for the 5-HT1A receptor and its effects on other neurotransmitter systems.
2. Evaluation of its efficacy in preclinical models of anxiety, depression, and neuropathic pain.
3. Development of more potent derivatives of this compound that could have improved efficacy and selectivity.
4. Investigation of its potential use in combination with other drugs for the treatment of various neurological disorders.
Conclusion
In conclusion, this compound is a promising compound that has potential therapeutic applications in the treatment of anxiety, depression, and neuropathic pain. Its selectivity for the 5-HT1A receptor and favorable pharmacokinetic profile make it a suitable candidate for further research. Future studies could focus on improving its potency and evaluating its efficacy in preclinical models of neurological disorders.

Synthesis Methods

The synthesis of 1-[(4-Ethoxyphenyl)sulfonyl]-4-(4-fluorophenyl)piperazine involves several steps, starting with the reaction of 4-fluorophenylpiperazine with ethyl 4-aminobenzenesulfonate in the presence of a base. This reaction produces the intermediate compound, which is then treated with trifluoroacetic acid to remove the protecting group. The final product is obtained by recrystallization from a suitable solvent.

Scientific Research Applications

1-[(4-Ethoxyphenyl)sulfonyl]-4-(4-fluorophenyl)piperazine has been studied for its potential therapeutic applications in several areas, including pain management, anxiety, and depression. It has been shown to modulate the activity of certain receptors in the brain, such as the 5-HT1A receptor, which is involved in the regulation of mood and anxiety. This compound has also been studied for its potential use in the treatment of neuropathic pain, which is a chronic pain condition that affects millions of people worldwide.